Cas no 2353192-95-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,5,5,5-pentafluoro-3-methylpentanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,5,5,5-pentafluoro-3-methylpentanoic acid
• CAS No: 2353192-95-5
• MF: C₂₁H₁₈F₅NO₄
• MW: 443.363943576813
• CID: 5655349
• PubChem ID: 165889896
• Update Time: 2025-10-28

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,5,5,5-pentafluoro-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,5,5,5-pentafluoro-3-methylpentanoic acid
• EN300-27707889
• 2353192-95-5
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,5,5,5-pentafluoro-3-methylpentanoic acid

• Inchi： 1S/C21H18F5NO4/c1-19(10-17(28)29,20(22,23)21(24,25)26)27-18(30)31-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16H,10-11H2,1H3,(H,27,30)(H,28,29)
• InChI Key： SUNPWLGFEKIDDR-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C)(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 443.11559887g/mol
• Monoisotopic Mass: 443.11559887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,5,5,5-pentafluoro-3-methylpentanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,5,5,5-pentafluoro-3-methylpentanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,5,5,5-pentafluoro-3-methylpentanoic acid is a highly specialized organic compound with the CAS registry number 2353192-95-5. This compound is notable for its complex structure and unique chemical properties, making it a subject of interest in various scientific research fields. The molecule consists of a fluorenylmethoxycarbonyl (Fmoc) group attached to a pentafluorinated pentanoic acid backbone with a methyl substituent at the third position.

The synthesis of this compound involves a series of carefully optimized reactions to ensure high purity and yield. Recent advancements in fluorination techniques have significantly improved the efficiency of producing such highly fluorinated compounds. The Fmoc group is a well-known protecting group in peptide synthesis, and its incorporation into this molecule highlights its potential applications in medicinal chemistry and drug design.

One of the most intriguing aspects of this compound is its stability under various chemical conditions. Studies have shown that the presence of multiple fluorine atoms enhances the molecule's resistance to hydrolysis and enzymatic degradation. This property makes it an attractive candidate for use in pharmaceuticals where stability is crucial for therapeutic efficacy.

Recent research has also explored the biological activity of this compound. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting potential applications in the treatment of metabolic disorders. Furthermore, computational modeling has provided insights into its interactions with biological targets at the molecular level.

The structural complexity of this compound presents both challenges and opportunities for chemists. The synthesis process requires precise control over reaction conditions to avoid side reactions, particularly during the fluorination steps. However, once synthesized, the compound exhibits remarkable chemical stability and bioactivity, making it a valuable tool in drug discovery.

In terms of applications, this compound has shown promise in several areas beyond traditional pharmaceuticals. For instance, its unique electronic properties make it a candidate for use in advanced materials science applications such as semiconductors and optoelectronic devices.

The development of efficient analytical methods for characterizing such complex molecules has also been an area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and purity of this compound.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,5,5,5-pentafluoro-3-methylpentanoic acid represents a significant advancement in organic chemistry due to its unique structure and versatile properties. Its potential applications span across multiple disciplines, from drug discovery to materials science, making it an important focus for future research.